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Compound of Interest

Compound Name:
Ethyl 3-(3-nitrophenyl)-3-

oxopropanoate

Cat. No.: B1266669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Ethyl 3-(3-nitrophenyl)-3-
oxopropanoate, a β-keto ester of interest in synthetic and medicinal chemistry. This document

details the compound's chemical properties, a robust synthesis protocol via Claisen

condensation, and an exploration of its potential biological activities based on structurally

related compounds. All quantitative data is presented in structured tables, and detailed

experimental methodologies are provided. Visual diagrams generated using Graphviz illustrate

the synthetic workflow and a speculative biological signaling pathway.

Chemical Properties and Data
Ethyl 3-(3-nitrophenyl)-3-oxopropanoate is a solid organic compound. Its chemical structure

and key properties are summarized below.
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Property Value Reference

CAS Number 52119-38-7 [1]

Molecular Formula C₁₁H₁₁NO₅ [1]

Molecular Weight 237.21 g/mol [1]

Melting Point 75-77 °C [1]

Appearance Light yellow solid [1]

Synthesis of Ethyl 3-(3-nitrophenyl)-3-
oxopropanoate
The primary route for the synthesis of Ethyl 3-(3-nitrophenyl)-3-oxopropanoate is a Claisen

condensation reaction between m-nitrobenzoyl chloride and the potassium salt of monoethyl

malonate.[1]

Experimental Protocol
Materials:

Monoethyl malonate potassium salt (21.4 g, 126 mmol)

Acetonitrile (150 mL)

Triethylamine (18.3 mL, 132 mmol)

Magnesium chloride (14.2 g, 149 mmol)

m-Nitrobenzoyl chloride (11.1 g, 59.8 mmol)

1N HCl solution (100 mL)

Ethyl acetate (200 mL)

Water (100 mL)
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Anhydrous magnesium sulfate

n-hexane

Nitrogen gas

Procedure:

Suspend monoethyl malonate potassium salt in acetonitrile at 0 °C in a flask under a

nitrogen atmosphere.

Sequentially add triethylamine and magnesium chloride to the suspension.

Stir the mixture at room temperature for 150 minutes.

Slowly add m-nitrobenzoyl chloride to the reaction mixture.

Continue stirring at room temperature for 16 hours.

After the reaction is complete, remove the solvent by concentration under reduced pressure.

Quench the reaction by adding 1N HCl solution.

Extract the product with ethyl acetate (2 x 100 mL).

Combine the organic layers and wash with water.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography using a mixture of n-hexane and ethyl

acetate (4:1) as the eluent.

The final product, Ethyl 3-(3-nitrophenyl)-3-oxopropanoate, is obtained as a light yellow

solid with a reported yield of 95% (14.1 g).[1]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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